1-(2-methoxyphenyl)-4-[(2-methylbenzyl)sulfonyl]piperazine

• IUPAC Name: 1-(2-methoxyphenyl)-4-[(2-methylphenyl)methylsulfonyl]piperazine
• InChI: InChI=1S/C19H24N2O3S/c1-16-7-3-4-8-17(16)15-25(22,23)21-13-11-20(12-14-21)18-9-5-6-10-19(18)24-2/h3-10H,11-15H2,1-2H3
• InChI Key: GCAHAQUJQPGUJT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CS(=O)(=O)N2CCN(CC2)C3=CC=CC=C3OC
• Molecular Formula: C19H24N2O3S
• Molecular Weight: 360.5 g/mol

Description

1-(2-methoxyphenyl)-4-[(2-methylbenzyl)sulfonyl]piperazine, also known as P-MPSP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. P-MPSP belongs to the class of piperazine derivatives and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-(2-methoxyphenyl)-4-[(2-methylbenzyl)sulfonyl]piperazine involves the inhibition of the cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of inflammatory mediators such as prostaglandins. 1-(2-methoxyphenyl)-4-[(2-methylbenzyl)sulfonyl]piperazine has also been found to modulate the activity of ion channels, which play a crucial role in the transmission of pain signals.
Biochemical and Physiological Effects:
1-(2-methoxyphenyl)-4-[(2-methylbenzyl)sulfonyl]piperazine has been found to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation, alleviate pain, and inhibit tumor growth. 1-(2-methoxyphenyl)-4-[(2-methylbenzyl)sulfonyl]piperazine has also been found to improve cognitive function and protect against neurodegeneration.

Advantages and Limitations for Lab Experiments

1-(2-methoxyphenyl)-4-[(2-methylbenzyl)sulfonyl]piperazine has several advantages for use in lab experiments. It is readily synthesized and purified, making it easily accessible for research purposes. 1-(2-methoxyphenyl)-4-[(2-methylbenzyl)sulfonyl]piperazine also exhibits high potency and selectivity for COX-2 inhibition, making it a useful tool for studying the role of COX-2 in various biological processes. However, 1-(2-methoxyphenyl)-4-[(2-methylbenzyl)sulfonyl]piperazine also has some limitations, such as its potential toxicity and side effects, which need to be taken into consideration when designing experiments.

Future Directions

There are several future directions for research on 1-(2-methoxyphenyl)-4-[(2-methylbenzyl)sulfonyl]piperazine. One area of interest is the development of 1-(2-methoxyphenyl)-4-[(2-methylbenzyl)sulfonyl]piperazine analogs with improved pharmacological properties. Another area of research is the investigation of the potential use of 1-(2-methoxyphenyl)-4-[(2-methylbenzyl)sulfonyl]piperazine in the treatment of neurodegenerative diseases. Additionally, further studies are needed to elucidate the mechanism of action of 1-(2-methoxyphenyl)-4-[(2-methylbenzyl)sulfonyl]piperazine and its potential side effects.

Scientific Research Applications

1-(2-methoxyphenyl)-4-[(2-methylbenzyl)sulfonyl]piperazine has been studied extensively for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, analgesic, and antitumor properties. 1-(2-methoxyphenyl)-4-[(2-methylbenzyl)sulfonyl]piperazine has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.